3,5-dimethoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide
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Overview
Description
The compound "3,5-dimethoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide" belongs to a class of chemicals that include benzothiadiazoles and benzamides, which are often studied for their potential in various applications due to their unique structural and chemical properties. Benzothiadiazoles, in particular, are known for their application in materials science, pharmacology, and as intermediates in organic synthesis.
Synthesis Analysis
The synthesis of compounds related to benzothiadiazoles and benzamides often involves multistep chemical reactions, including condensation, cyclization, and substitution reactions. For example, the synthesis of N-((5-(substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives has been achieved through microwave-assisted, solvent-free synthesis under specific conditions (Tiwari et al., 2017).
Scientific Research Applications
Anticancer Properties
A significant area of research for derivatives of benzamide compounds, including those with structural similarities to 3,5-dimethoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide, involves their potential as anticancer agents. For example, a study on Schiff bases containing a thiadiazole scaffold and benzamide groups revealed promising anticancer activity against several human cancer cell lines, highlighting the compounds' potential for further development in cancer therapy (Tiwari et al., 2017). Another study synthesized novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, which showed moderate to significant radical scavenging activity, hinting at their potential antioxidant and possibly anticancer properties (Ahmad et al., 2012).
Antimicrobial Activity
Research on benzothiazole derivatives, including structures related to this compound, has also explored their antimicrobial potential. For instance, a study on benzothiazoles synthesized from 3-(5,6-dimethoxy-2-oxo-1,3-benzothiazol-3(2H)-yl)propanohydrazide found these compounds to be potent antimicrobial agents, with potential applications in developing new treatments for bacterial and fungal infections (Abbas et al., 2015).
Corrosion Inhibition
Another interesting application of benzothiazole derivatives is in corrosion inhibition, where they have been shown to protect carbon steel against corrosion in acidic environments. A study involving two benzothiazole derivatives demonstrated their effectiveness as corrosion inhibitors, offering stability and higher inhibition efficiencies compared to previously reported inhibitors from the benzothiazole family (Hu et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3,5-dimethoxy-N-(5-methyl-2,1,3-benzothiadiazol-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3S/c1-9-4-5-13-15(19-23-18-13)14(9)17-16(20)10-6-11(21-2)8-12(7-10)22-3/h4-8H,1-3H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNNHLTSTWISSOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=NSN=C2C=C1)NC(=O)C3=CC(=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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